Cas no 1060351-00-9 (1-(3-chlorophenyl)-3-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}urea)

• Product Name: 1-(3-chlorophenyl)-3-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}urea
• CAS No: 1060351-00-9
• MF: C₁₇H₁₅ClN₄O₂
• MW: 342.7796022892
• CID: 5855058
• PubChem ID: 44010065
• Update Time: 2025-06-23

1-(3-chlorophenyl)-3-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}urea
• 1-(3-chlorophenyl)-3-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}urea
• 1060351-00-9
• 1-(3-chlorophenyl)-3-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)urea
• F5075-4672
• 1-(3-chlorophenyl)-3-(2,7-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)urea
• AKOS024495322

• Inchi： 1S/C17H15ClN4O2/c1-10-6-7-14-19-11(2)15(16(23)22(14)9-10)21-17(24)20-13-5-3-4-12(18)8-13/h3-9H,1-2H3,(H2,20,21,24)
• InChI Key： OOAAAQWAXSLIKI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(NC1=C(C)N=C2C=CC(C)=CN2C1=O)=O

Computed Properties

• Exact Mass: 342.0883534g/mol
• Monoisotopic Mass: 342.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-(3-chlorophenyl)-3-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}urea

1-(3-Chlorophenyl)-3-{2,7-Dimethyl-4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-3-Yl}Urea: A Comprehensive Overview

1-(3-Chlorophenyl)-3-{2,7-Dimethyl-4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-3-Yl}Urea is a highly specialized organic compound with the CAS Registry Number 1060351-00-9. This compound belongs to the class of ureas, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule features a unique combination of structural elements, including a pyrido[1,2-a]pyrimidine core and a chlorophenyl substituent, making it a subject of interest in both academic and industrial research.

The pyrido[1,2-a]pyrimidine moiety is a fused bicyclic system that has been extensively explored in drug discovery programs. This structure is known for its ability to interact with various biological targets, such as kinases and other enzyme families. Recent studies have highlighted the potential of this scaffold in the development of antitumor agents, particularly in targeting specific signaling pathways that are critical for cancer cell proliferation and survival.

One of the most notable aspects of 1-(3-Chlorophenyl)-3-{2,7-Dimethyl-4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-3-Yl}Urea is its bioavailability and metabolic stability, which are essential properties for any candidate drug. Researchers have employed advanced computational tools to predict its pharmacokinetic profile, which has shown promising results in preclinical models. These findings suggest that the compound could be a viable candidate for further development in the field of oncology.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrido[1,2-a]pyrimidine ring system through cyclization reactions and the subsequent functionalization with the chlorophenyl group. The optimization of these steps has been documented in several recent publications, emphasizing the importance of stereochemistry and regioselectivity in achieving the desired product.

In terms of applications, 1-(3-Chlorophenyl)-3-{2,7-Dimethyl-4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-3-Yl}Urea has shown potential as a modulator of protein kinases, particularly those involved in mitogen-activated protein kinase (MAPK) signaling. This pathway is often dysregulated in various cancers, making it an attractive target for therapeutic intervention. Preclinical studies have demonstrated that this compound can inhibit key enzymes in this pathway with high specificity and potency.

Moreover, recent advancements in structural biology have allowed researchers to elucidate the binding mode of this compound to its target proteins. High-resolution crystallographic studies have revealed that the chlorophenyl group plays a critical role in stabilizing interactions within the active site of the kinase. This insight has guided further optimization efforts aimed at improving both affinity and selectivity.

Another area of interest is the evaluation of this compound's safety profile. Toxicological studies have been conducted to assess its potential for off-target effects and systemic toxicity. Early results indicate that the compound exhibits a favorable safety margin, which is crucial for its progression into clinical trials.

In conclusion, 1-(3-Chlorophenyl)-3-{2,7-Dimethyl-4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-3-Yl}Urea represents a significant advancement in medicinal chemistry. Its unique structural features, combined with promising pharmacological properties, position it as a strong candidate for further development in oncology and related therapeutic areas. As research continues to unfold, this compound may pave the way for innovative treatments that address unmet medical needs.